Cas no 64088-66-0 (Neurotensin (cattle),11-D-phenylalanine- (9CI))

Neurotensin (cattle), 11-D-phenylalanine- (9CI), is a synthetic analog of the endogenous neuropeptide neurotensin, modified at the 11th position with a D-phenylalanine substitution. This modification enhances its stability against enzymatic degradation, improving its utility in biochemical and pharmacological research. The peptide retains high affinity for neurotensin receptors (NTS1 and NTS2), making it valuable for studying receptor binding, signal transduction, and neurobiological functions. Its resistance to proteolysis ensures prolonged activity in experimental settings, facilitating in vitro and in vivo studies. This analog is particularly useful for investigating neurotensin's role in neurotransmission, pain modulation, and gastrointestinal regulation, offering researchers a reliable tool for mechanistic and therapeutic exploration.
Neurotensin (cattle),11-D-phenylalanine- (9CI) structure
64088-66-0 structure
Product Name:Neurotensin (cattle),11-D-phenylalanine- (9CI)
CAS No:64088-66-0
MF:C78H121N21O19
MW:1656.92465758324
CID:505211
PubChem ID:25082835
Update Time:2025-06-13

Neurotensin (cattle),11-D-phenylalanine- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Neurotensin (cattle),11-D-phenylalanine- (9CI)
    • neurotensin, Phe(11)-
    • 11-Phe-neurotensin
    • Neurotensin, 11-D-phenylalanine-
    • Neurotensin, phenylalanine(11)-
    • D-PHE11 NEUROTENSIN
    • CHEMBL414096
    • 64088-66-0
    • DTXSID50214276
    • Inchi: 1S/C78H121N21O19/c1-7-44(6)63(73(114)96-57(76(117)118)38-43(4)5)97-70(111)55(39-45-17-9-8-10-18-45)95-72(113)59-23-16-36-99(59)75(116)52(21-14-34-86-78(83)84)90-64(105)48(20-13-33-85-77(81)82)89-71(112)58-22-15-35-98(58)74(115)51(19-11-12-32-79)91-69(110)56(41-60(80)101)94-66(107)50(29-31-62(103)104)88-68(109)54(40-46-24-26-47(100)27-25-46)93-67(108)53(37-42(2)3)92-65(106)49-28-30-61(102)87-49/h8-10,17-18,24-27,42-44,48-59,63,100H,7,11-16,19-23,28-41,79H2,1-6H3,(H2,80,101)(H,87,102)(H,88,109)(H,89,112)(H,90,105)(H,91,110)(H,92,106)(H,93,108)(H,94,107)(H,95,113)(H,96,114)(H,97,111)(H,103,104)(H,117,118)(H4,81,82,85)(H4,83,84,86)/t44-,48-,49-,50-,51-,52-,53-,54-,55+,56-,57-,58-,59-,63-/m0/s1
    • InChI Key: MCMGOYUTSWWIKX-RINULEKGSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@@H]1CCCN1C([C@H](CCCCN)NC([C@H](CC(N)=O)NC([C@H](CCC(=O)O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(C)C)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](C)CC)=O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 1655.914761
  • Monoisotopic Mass: 1655.914761
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 20
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 118
  • Rotatable Bond Count: 50
  • Complexity: 3490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 654
  • XLogP3: -3.4

Neurotensin (cattle),11-D-phenylalanine- (9CI) Security Information

  • Storage Condition:−20°C

Neurotensin (cattle),11-D-phenylalanine- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AAPPTec
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$335.00 2025-08-06
AAPPTec
P000657-10mg
[D-Phe11]-Neurotensin
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10mg
$555.00 2025-08-06
AAPPTec
P000657-25mg
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Additional information on Neurotensin (cattle),11-D-phenylalanine- (9CI)

Comprehensive Analysis of Neurotensin (cattle), 11-D-phenylalanine- (9CI) (CAS No. 64088-66-0): Structure, Function, and Research Applications

Neurotensin (cattle), 11-D-phenylalanine- (9CI) (CAS No. 64088-66-0) is a bioactive peptide derivative of the endogenous neuropeptide Neurotensin, which plays a critical role in the central and peripheral nervous systems. This modified peptide, featuring a D-phenylalanine substitution at position 11, exhibits enhanced stability and unique pharmacological properties compared to its native counterpart. Researchers have increasingly focused on this compound due to its potential applications in neuroscience, metabolic regulation, and therapeutic development.

The structural modification of Neurotensin (cattle) with 11-D-phenylalanine- significantly alters its resistance to enzymatic degradation, making it a valuable tool for studying G-protein-coupled receptor (GPCR) interactions. Recent studies highlight its affinity for Neurotensin receptors (NTS1 and NTS2), which are implicated in dopamine modulation, pain perception, and gastrointestinal motility. This has sparked interest in its potential to address conditions like Parkinson’s disease, schizophrenia, and irritable bowel syndrome (IBS)—topics frequently searched in academic and medical communities.

In the context of current research trends, CAS No. 64088-66-0 is often discussed alongside keywords such as "peptide therapeutics," "blood-brain barrier penetration," and "neuroprotective agents." These align with growing public interest in neurodegenerative diseases and non-opioid pain management solutions. The compound’s ability to influence dopaminergic pathways without inducing addiction—a hot topic in the wake of the opioid crisis—further elevates its relevance.

From a technical perspective, Neurotensin (cattle), 11-D-phenylalanine- (9CI) is synthesized via solid-phase peptide synthesis (SPPS), ensuring high purity (>95%) for experimental use. Its molecular weight (approximately 1,673.9 g/mol) and stability under physiological conditions make it suitable for in vivo studies, particularly in rodent models of neurological disorders. Researchers frequently inquire about its solubility (typically in acetic acid or saline) and storage recommendations (−20°C lyophilized), reflecting practical concerns in laboratory settings.

Beyond basic research, this peptide’s potential in drug delivery systems is a trending subject. Its capacity to bind NTS1 receptors on cancer cells has prompted investigations into targeted therapies for pancreatic and colorectal cancers—areas with high unmet medical needs. This aligns with frequent searches for "peptide-based cancer treatment" and "precision medicine," demonstrating the compound’s interdisciplinary appeal.

Ethical and sustainable sourcing of Neurotensin analogs is another emerging discussion point. With increasing scrutiny on animal-derived research materials, synthetic alternatives like CAS No. 64088-66-0 offer reproducible options that comply with 3R principles (Replacement, Reduction, Refinement) in animal research—a priority for funding agencies and institutional review boards.

In summary, Neurotensin (cattle), 11-D-phenylalanine- (9CI) represents a versatile research tool bridging neuroscience, oncology, and drug development. Its optimized stability and receptor specificity address key challenges in peptide-based research, while its applications resonate with contemporary scientific and societal priorities—from mental health to sustainable biomedicine.

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